N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-(1-hydroxy-2-methylpropan-2-yl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C10H14N2O5S/c1-10(2,7-13)11-18(16,17)9-5-3-8(4-6-9)12(14)15/h3-6,11,13H,7H2,1-2H3
• InChI Key: GXXOOGLFAOVQJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C10H14N2O5S
• Molecular Weight: 274.30 g/mol

Description

N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide, also known as TBN, is a chemical compound that has been extensively studied for its potential applications in scientific research. TBN is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide inhibits carbonic anhydrase enzymes by binding to the active site of the enzyme and preventing the conversion of carbon dioxide to bicarbonate. This inhibition can have a variety of downstream effects, including changes in pH, ion transport, and respiration.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including changes in pH, ion transport, and respiration. These effects can be studied in a variety of contexts, including cellular and animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide is its ability to selectively inhibit carbonic anhydrase enzymes, making it a valuable tool for studying the physiological effects of carbonic anhydrase inhibition. However, this compound also has limitations, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are a number of future directions for research on N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide, including the development of new synthesis methods, the study of this compound's effects on different carbonic anhydrase isoforms, and the investigation of this compound's potential applications in disease models. Additionally, this compound could be used in combination with other compounds to investigate the synergistic effects of carbonic anhydrase inhibition.

Synthesis Methods

The synthesis of N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide can be achieved through a variety of methods, including the reaction of 4-nitrobenzenesulfonyl chloride with tert-butanolamine. This reaction produces this compound as a yellow crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

N-(2-hydroxy-1,1-dimethylethyl)-4-nitrobenzenesulfonamide has been widely used in scientific research due to its ability to inhibit carbonic anhydrase enzymes. Carbonic anhydrases are a family of enzymes that play a critical role in a variety of physiological processes, including acid-base regulation, ion transport, and respiration. By inhibiting these enzymes, this compound can be used to study the physiological effects of carbonic anhydrase inhibition in a variety of contexts.